Cas no 2680736-15-4 (tert-butyl 4-fluoro-7-nitro-1H-indazole-1-carboxylate)

• Product Name: tert-butyl 4-fluoro-7-nitro-1H-indazole-1-carboxylate
• CAS No: 2680736-15-4
• MF: C₁₂H₁₂FN₃O₄
• MW: 281.239786148071
• CID: 5652817
• PubChem ID: 165943107
• Update Time: 2025-05-19

tert-butyl 4-fluoro-7-nitro-1H-indazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-fluoro-7-nitro-1H-indazole-1-carboxylate
• 2680736-15-4
• EN300-28262874

• Inchi： 1S/C12H12FN3O4/c1-12(2,3)20-11(17)15-10-7(6-14-15)8(13)4-5-9(10)16(18)19/h4-6H,1-3H3
• InChI Key： DXWFIQZMJASXMT-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C2=C1C=NN2C(=O)OC(C)(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 281.08118403g/mol
• Monoisotopic Mass: 281.08118403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 89.9Ų

Additional information on tert-butyl 4-fluoro-7-nitro-1H-indazole-1-carboxylate

tert-butyl 4-fluoro-7-nitro-1H-indazole-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 4-fluoro-7-nitro-1H-indazole-1-carboxylate, with the CAS number 2680736-15-4, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structure, which combines a tert-butyl group with a fluorine-substituted indazole ring system. The presence of a nitro group at the 7-position further enhances its chemical reactivity and potential applications.

The indazole moiety, a heterocyclic aromatic compound, is known for its versatility in organic synthesis. The substitution pattern in this compound—specifically the placement of the fluorine atom at the 4-position and the nitro group at the 7-position—plays a critical role in determining its electronic properties and reactivity. Recent studies have highlighted the potential of such substituted indazoles in drug discovery, particularly in targeting specific protein kinases and other enzymes involved in disease pathways.

One of the most intriguing aspects of tert-butyl 4-fluoro-7-nitro-1H-indazole-1-carboxylate is its ability to act as an intermediate in the synthesis of more complex molecules. The carboxylate group provides a versatile site for further functionalization, enabling chemists to explore a wide range of derivatives. For instance, recent research has demonstrated the utility of this compound in constructing bioactive molecules with potential anti-cancer and anti-inflammatory properties.

The synthesis of this compound typically involves multi-step processes, often utilizing advanced techniques such as microwave-assisted synthesis or catalytic cross-coupling reactions. These methods not only enhance the efficiency of the synthesis but also allow for better control over the stereochemistry and regioselectivity of the product. The use of such cutting-edge methodologies underscores the importance of this compound in modern organic chemistry.

In terms of applications, tert-butyl 4-fluoro-7-nitro-1H-indazole-1-carboxylate has shown promise in several areas. In medicinal chemistry, it serves as a valuable building block for designing small-molecule inhibitors targeting various disease-related proteins. Additionally, its unique electronic properties make it an attractive candidate for use in organic electronics, particularly in the development of new materials for light-emitting diodes (LEDs) and sensors.

Recent advancements in computational chemistry have further deepened our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure, which is crucial for predicting its reactivity and stability under different conditions. Such computational studies are essential for guiding experimental efforts and optimizing synthetic routes.

In conclusion, tert-butyl 4-fluoro-7-nitro-1H-indazole-1-carboxylate stands out as a versatile and valuable compound with a wide range of potential applications. Its unique structure, combined with advancements in synthetic and computational techniques, positions it as an important tool in both academic research and industrial development. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly significant role in shaping future innovations across multiple disciplines.